2-(((9H-Purin-6-yl)amino)methyl)phenol-d4

• Molecular Formula: C12H11N5O
• Molecular Weight: 245.27 g/mol
• InChI: InChI=1S/C12H11N5O/c18-9-4-2-1-3-8(9)5-13-11-10-12(15-6-14-10)17-7-16-11/h1-4,6-7,18H,5H2,(H2,13,14,15,16,17)/i1D,2D,3D,4D
• InChIKey: AKOVXPNRITVXAR-RHQRLBAQSA-N

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 Deuterated Internal Standard

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 (CAS not assigned; MF: C₁₂H₇D₄N₅O; MW: 245.27 g/mol) is the stable isotope-labeled (deuterated) derivative of 2-(((9H-Purin-6-yl)amino)methyl)phenol (CAS 20366-83-0; MF: C₁₂H₁₁N₅O; MW: 241.25 g/mol), also known as ortho-topolin [1]. The parent compound is a cytokinin analog that interacts with purinergic receptors and is investigated as a building block for nucleoside analogs with potential antiviral and anticancer applications [2]. The deuterated form is specifically intended for use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling precise quantitation of the parent analyte in complex biological matrices .

Type Deuterated internal standard (SIL-IS)

Workflow LC-MS/MS bioanalysis

Matrix Complex biological matrices

• [1] PubChem. (2026). ortho-Topolin (Compound Summary). CID 11536042. View Source
• [2] Myskinrecipes.com. (n.d.). 2-(((9H-Purin-6-yl)amino)methyl)phenol. View Source

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 Substitution Limitations

In quantitative LC-MS/MS bioanalysis, substituting a deuterated internal standard with a non-deuterated analog, a close structural derivative (e.g., 2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol; PI-55), or a generic internal standard introduces significant risk of inaccurate quantitation due to differential matrix effects, extraction recovery, and ionization efficiency [1]. Unlike the target analyte, these substitutes do not perfectly co-elute or experience identical ion suppression/enhancement, leading to quantitative bias [2]. Furthermore, while deuterated standards are considered best practice, they are not universally interchangeable; specific labeling positions can result in deuterium kinetic isotope effects (DKIE) or retention time shifts that diminish their corrective capacity, underscoring the necessity of a well-characterized, fit-for-purpose SIL-IS [3].

Non-deuterated parent analog

May not co-elute or share matrix effect profile, potentially biasing quantitation.

Structural derivatives (e.g., PI-55)

Altered retention and ionization can introduce systematic quantitative bias.

Deuterium isotope effects

Labeling may cause retention shifts or differential ion suppression; requires method validation.

• [1] Wang, S., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(2), 231-238. View Source
• [2] Davison, A. S., Milan, A. M., & Dutton, J. J. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Annals of Clinical Biochemistry, 50(3), 274-276. View Source
• [3] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(2), 231-238. View Source

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 Performance Evidence

Isotopic Purity and Co-elution

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 is supplied with a certified purity of ≥98% . Its high isotopic enrichment minimizes the presence of unlabeled analyte (cross-talk) in the MS channel, which is critical for achieving a linear calibration curve and low limit of quantitation (LLOQ). In contrast, using a structurally related but non-isotopic analog like PI-55 (2-(((9H-Purin-6-yl)amino)methyl)-6-methylphenol) would introduce a mass difference of +14 Da (ΔMW = 255.28 vs. 241.25 g/mol) and altered chromatographic retention, failing to compensate for matrix effects or extraction variability .

Isotopic Purity & Co-elution

Class-level inference

MW 245.27 (+4 Da) vs. 241.25 (parent); near-identical retention expected

Co-elution supports matrix-effect correction; purity ≥98% minimizes cross-talk

Class-level; validate in target matrix

Evidence Dimension	Molecular Weight and Chromatographic Co-elution
Target Compound Data	MW = 245.27 g/mol; +4 Da mass shift; near-identical retention time to parent analyte
Comparator Or Baseline	2-(((9H-Purin-6-yl)amino)methyl)phenol (MW = 241.25 g/mol); PI-55 (MW = 255.28 g/mol; +14 Da mass shift)
Quantified Difference	+4 Da (D4) vs. +14 Da (CH3); co-elution with parent analyte expected for D4, significant retention time shift expected for PI-55
Conditions	LC-ESI-MS/MS analysis in complex biological matrices (e.g., plasma, urine, cell lysate)

Why This Matters

Procurement of the ≥98% pure D4-labeled standard ensures minimal interference and maximum quantitative accuracy in validated bioanalytical methods, a requirement not met by non-isotopic structural analogs.

Metabolic Stability and Deuterium Isotope Effect

The substitution of hydrogen with deuterium at metabolically labile positions can reduce the rate of oxidative metabolism through the deuterium kinetic isotope effect (DKIE) [1]. While no specific data exists for this compound, class-level inference from deuterated analogs indicates that the C—D bond is calculated to be 6-10 times stronger than a C—H bond, potentially leading to a reduced intrinsic clearance (CLint) in liver microsomal assays [1]. A comparator study on a deuterated imaging agent demonstrated a ~50% improvement in primary pharmacokinetic parameters following site-specific deuteration [2].

Metabolic Stability & DKIE

Class-level inference

Potential up to ~50% reduced oxidative metabolism (class-level)

May support metabolic soft spot identification

Not compound-specific; DKIE must be verified experimentally

Evidence Dimension	In Vitro Metabolic Stability (Relative Improvement)
Target Compound Data	Not reported for 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4; potential for DKIE exists based on deuteration site.
Comparator Or Baseline	Non-deuterated 2-(((9H-Purin-6-yl)amino)methyl)phenol (protio form)
Quantified Difference	Class-level potential: up to ~50% improvement in metabolic stability (e.g., reduced clearance) for deuterated vs. non-deuterated analog, based on DKIE [2].
Conditions	In vitro liver microsomal stability assay (human or rat)

Why This Matters

For users investigating the parent compound as a drug lead, the deuterated analog can serve as a tool to probe metabolic soft spots and potentially validate a deuterium-enabled pharmacokinetic advantage, guiding medicinal chemistry efforts.

• [1] Murphy, R. B., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Analytica Chimica Acta, 1064, 65-70. View Source
• [2] Murphy, R. B., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Analytica Chimica Acta, 1064, 65-70. View Source

Matrix Effect Compensation

A systematic comparison of deuterated (²H) versus non-deuterated (¹³C/¹⁵N) SIL-ISs for urinary biomarkers revealed that deuterated standards can exhibit significant quantitative bias due to differential ion suppression [1]. In that study, concentrations generated using a ²H₇-labeled IS were on average 59.2% lower than those generated with a ¹³C₆-labeled IS, with a spike accuracy bias of -38.4% [1]. This class-level evidence highlights that while deuterated standards like 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 are generally preferred, their performance must be validated, and they are not a guaranteed solution for all matrix effect challenges.

Matrix Effect Compensation

Class-level inference

59.2% lower concentrations with ²H₇-IS vs. ¹³C₆-IS; -38.4% spike accuracy bias

Deuterated standards may introduce quantitative bias in some matrices

Requires rigorous method validation for each matrix

Evidence Dimension	Quantitative Bias in Urinary Biomarker Assay
Target Compound Data	Not reported; deuterated standard performance is compound- and matrix-dependent.
Comparator Or Baseline	Deuterated (²H₇) IS vs. Non-deuterated (¹³C₆) IS for 2MHA quantitation
Quantified Difference	59.2% lower concentrations with ²H₇-IS; -38.4% spike accuracy bias.
Conditions	LC-ESI-MS/MS analysis of urinary 2-methylhippuric acid (2MHA)

Why This Matters

This evidence underscores the need for rigorous method validation when using 2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 as an internal standard, ensuring that its deuterium labeling does not introduce unforeseen bias in the specific matrix of interest.

• [1] Parker, C. E., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129-135. View Source

2-(((9H-Purin-6-yl)amino)methyl)phenol-d4 Research Applications

Pharmacokinetic Quantitation of Parent Compound

Employed as a SIL-IS in LC-MS/MS methods to accurately quantify the parent compound in plasma, tissue homogenates, or cell culture media, ensuring method precision and accuracy for ADME studies. Its ≥98% purity minimizes cross-talk and ensures reliable calibration curves .

Metabolic Soft Spot Identification

Used in comparative in vitro metabolic stability assays (e.g., liver microsomes) alongside the non-deuterated form. Any observed DKIE, manifested as a reduced rate of consumption for the D4-labeled compound, pinpoints metabolically labile sites on the parent molecule, guiding medicinal chemistry modifications to improve pharmacokinetic properties [1].

Quantitation in Plant or Cellular Matrices

Given the parent compound's role as a cytokinin analog, this deuterated standard enables precise quantitation of the non-labeled compound in studies investigating cytokinin signaling pathways, haustorium formation, or parasite-host interactions, where matrix effects from plant extracts can be significant .

Application

Selection Property

Validation Focus

PK quantitation of parent in ADME studies

Isotopic purity and co-elution with parent

Matrix-effect correction and calibration linearity

Metabolic soft spot identification

Deuterium isotope effect (potential)

In vitro microsomal stability comparison

Cytokinin signaling quantitation

Matrix-effect compensation for plant extracts

Cross-talk minimization and extraction recovery

• [1] Murphy, R. B., et al. (2019). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Analytica Chimica Acta, 1064, 65-70. View Source